Cas no 2470436-61-2 (3-Azidoquinoxalin-2-amine)

• Product Name: 3-Azidoquinoxalin-2-amine
• CAS No: 2470436-61-2
• MF: C₈H₆N₆
• MW: 186.173439502716
• CID: 5669503
• PubChem ID: 149702272
• Update Time: 2025-05-19

3-Azidoquinoxalin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2470436-61-2
• 3-azidoquinoxalin-2-amine
• EN300-27101496
• 3-Azidoquinoxalin-2-amine

• Inchi： 1S/C8H6N6/c9-7-8(13-14-10)12-6-4-2-1-3-5(6)11-7/h1-4H,(H2,9,11)
• InChI Key： ATJLKRGSOPOYCL-UHFFFAOYSA-N
• SMILES： N1C(=C(N=[N+]=[N-])N=C2C=CC=CC=12)N

Computed Properties

• Exact Mass: 186.06539422g/mol
• Monoisotopic Mass: 186.06539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.2Ų

Additional information on 3-Azidoquinoxalin-2-amine

3-Azidoquinoxalin-2-amine: A Comprehensive Overview

The compound 3-Azidoquinoxalin-2-amine (CAS No. 2470436-61-2) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound, also referred to as azidoquinoxaline derivative, belongs to the class of heterocyclic compounds, specifically the quinoxaline family. Quinoxalines are known for their aromaticity and structural stability, making them valuable in numerous applications. The presence of the azide group (-N₃) at the 3-position and an amine group (-NH₂) at the 2-position introduces unique functional properties to this molecule, enhancing its versatility.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 3-Azidoquinoxalin-2-amine, leveraging innovative methodologies such as click chemistry and transition metal catalysis. These techniques not only improve the yield and purity of the compound but also pave the way for its integration into complex molecular architectures. The azide group, in particular, is a key functional moiety that facilitates reactions such as Staudinger reactions and cycloadditions, further expanding its utility in organic synthesis.

One of the most promising applications of 3-Azidoquinoxalin-2-amine lies in its potential as a building block for advanced materials. Researchers have explored its use in constructing coordination polymers and metal-organic frameworks (MOFs), where the nitrogen-rich structure provides excellent binding sites for metal ions. These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage, catalysis, and sensing applications. For instance, studies have demonstrated that MOFs incorporating azidoquinoxaline derivatives can selectively adsorb gases like CO₂ and CH₄, offering innovative solutions to environmental challenges.

In the realm of medicinal chemistry, 3-Azidoquinoxalin-2-amine has garnered attention due to its potential as a pharmacophore component. The molecule's ability to engage in hydrogen bonding and π-interactions makes it a suitable candidate for designing bioactive compounds. Recent studies have highlighted its role in inhibiting enzymes associated with neurodegenerative diseases, such as β-secretase (BACE1). The azide group's reactivity also allows for post-synthesis modifications, enabling researchers to tailor the molecule's properties for specific therapeutic targets.

The electronic properties of 3-Azidoquinoxalin-2-amine further underscore its significance in optoelectronic materials. Its conjugated π-system facilitates charge transport, making it a valuable component in organic semiconductors and light-emitting diodes (OLEDs). Researchers have reported enhanced electron mobility in thin films synthesized using this compound, suggesting its potential for high-performance electronic devices.

In conclusion, 3-Azidoquinoxalin-2-amine (CAS No. 2470436-61-2) stands out as a multifaceted compound with applications spanning materials science, medicinal chemistry, and optoelectronics. Its unique combination of structural features and functional groups positions it as a key player in advancing cutting-edge technologies. As research continues to uncover new possibilities for this compound, its impact on various industries is expected to grow significantly.